Cas no 477862-85-4 (ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene]-4-methylpentanoate)

• Product Name: ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene]-4-methylpentanoate
• CAS No: 477862-85-4
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 6785969
• PubChem ID: 5905337
• Update Time: 2025-10-28

ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene]-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• AKOS005081284
• ethyl (3Z)-3-[(2-cyanoacetamido)imino]-4-methylpentanoate
• 12P-132
• 477862-85-4
• ethyl 3-[(Z)-2-(2-cyanoacetyl)hydrazono]-4-methylpentanoate
• Ethyl 3-(2-(2-cyanoacetyl)hydrazono)-4-methylpentanoate
• ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene]-4-methylpentanoate

• Inchi： 1S/C11H17N3O3/c1-4-17-11(16)7-9(8(2)3)13-14-10(15)5-6-12/h8H,4-5,7H2,1-3H3,(H,14,15)/b13-9-
• InChI Key： HOMQGIUCPBPKMP-LCYFTJDESA-N
• SMILES： O(CC)C(C/C(/C(C)C)=N/NC(CC#N)=O)=O

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.6Ų

Additional information on ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene]-4-methylpentanoate

Introduction to Ethyl (3Z)-3-[(2-Cyanoacetyl)hydrazinylidene]-4-methylpentanoate (CAS No. 477862-85-4)

Ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene]-4-methylpentanoate (CAS No. 477862-85-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

Ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene]-4-methylpentanoate is a derivative of hydrazine and acetonitrile, featuring a conjugated system with a cyano group and a hydrazinylidene moiety. The presence of these functional groups imparts distinct chemical reactivity and stability to the molecule. The compound's molecular formula is C11H16N2O2, and its molecular weight is approximately 208.26 g/mol. The Z configuration of the double bond in the molecule is crucial for its biological activity, as it influences the spatial arrangement of the substituents.

The compound is typically synthesized through a series of well-defined chemical reactions, including condensation, substitution, and cyclization steps. One common synthetic route involves the reaction of ethyl 4-methylpentanoate with 2-cyanoacetyl hydrazine in the presence of a suitable catalyst. The resulting product is purified using techniques such as column chromatography or recrystallization to ensure high purity and yield.

Biological Activities and Potential Applications

Recent studies have highlighted the diverse biological activities of ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene]-4-methylpentanoate. One of the most promising areas of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Additionally, ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene]-4-methylpentanoate has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory activity can have wide-ranging therapeutic applications. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers such as TNF-α and IL-6 in both in vitro and in vivo models.

Ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene]-4-methylpentanoate also shows promise as an antimicrobial agent. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antimicrobial compounds. Research has indicated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for developing new antibiotics.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene]-4-methylpentanoate. A study published in the Journal of Medicinal Chemistry reported that this compound can modulate key signaling pathways involved in cancer progression, such as PI3K/Akt and MAPK pathways. These findings suggest that the compound may have dual therapeutic effects by targeting both cancer cells and their microenvironment.

Another notable study published in Bioorganic & Medicinal Chemistry Letters explored the structure-activity relationship (SAR) of ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene]-4-methylpentanoate. Through systematic modifications of the molecular structure, researchers identified several analogs with enhanced biological activities. These analogs exhibited improved potency and selectivity against specific cancer cell lines, providing valuable insights for further drug development.

In addition to its therapeutic potential, ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene)-4-methylpentanoate has been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and understand disease mechanisms at a molecular level. The unique properties of this compound make it an attractive candidate for developing chemical probes that can selectively target specific proteins or pathways.

Safety Considerations and Future Directions

While ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene)-4-methylpentanoate shows promising biological activities, it is essential to conduct thorough safety evaluations before advancing it to clinical trials. Preclinical toxicity studies are necessary to assess potential adverse effects and determine safe dosing regimens. Additionally, pharmacokinetic studies are crucial to understand how the compound is absorbed, distributed, metabolized, and excreted in living organisms.

The future direction of research on ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene)-4-methylpentanoate will likely focus on optimizing its pharmacological properties through rational drug design approaches. This may involve modifying the molecular structure to enhance potency, reduce toxicity, or improve bioavailability. Furthermore, combination therapies involving this compound with other established drugs may be explored to achieve synergistic effects and overcome drug resistance.

In conclusion, ethyl (3Z)-3-[(2-cyanoacetyl)hydrazinylidene)-4-methylpentanoate (CAS No. 477862-85-4) is a multifunctional organic compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure confers diverse biological activities, making it a promising candidate for developing novel therapeutic agents. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its properties for clinical applications.